Cas no 1340190-85-3 (3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole)
3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,4-Dichlorophenyl)-4-iodo-1H-pyrazole
- 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole
-
- Inchi: 1S/C9H5Cl2IN2/c10-5-1-2-6(7(11)3-5)9-8(12)4-13-14-9/h1-4H,(H,13,14)
- InChI Key: CUSDKCHBTYGLRT-UHFFFAOYSA-N
- SMILES: IC1C=NNC=1C1C=CC(=CC=1Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 205
- XLogP3: 3.8
- Topological Polar Surface Area: 28.7
3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494503-1g |
3-(2,4-Dichlorophenyl)-4-iodo-1H-pyrazole |
1340190-85-3 | 97% | 1g |
$*** | 2023-03-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610586-1g |
3-(2,4-Dichlorophenyl)-4-iodo-1H-pyrazole |
1340190-85-3 | 97% | 1g |
¥2450.0 | 2023-04-03 |
3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole
Professional Introduction to Compound with CAS No. 1340190-85-3 and Product Name: 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole
The compound with the CAS number 1340190-85-3 and the product name 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic aromatic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both chlorine and iodine substituents, make it a promising candidate for further exploration in medicinal chemistry.
In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds, with pyrazoles being one of the most studied classes. Pyrazoles exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole contributes to its unique chemical properties and biological potential. The chlorine atoms at the 2 and 4 positions of the phenyl ring enhance electrophilicity, while the iodine atom at the 4-position of the pyrazole ring provides a handle for further functionalization through cross-coupling reactions.
One of the most compelling aspects of this compound is its utility in synthetic organic chemistry. The combination of chloro and iodo substituents allows for facile introduction of various functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates. The versatility of 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole makes it an invaluable building block for medicinal chemists.
Recent studies have highlighted the importance of halogenated pyrazoles in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that halogenated pyrazoles exhibit enhanced binding affinity to target proteins compared to their non-halogenated counterparts. This observation is attributed to the ability of halogen atoms to engage in favorable interactions with both hydrophobic and polar regions of the protein binding site. The presence of both chlorine and iodine in 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole may contribute to its high binding efficacy by providing multiple interaction points with biological targets.
The synthesis of 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole involves a multi-step process that showcases the ingenuity of modern synthetic methodologies. The starting material is typically a halogenated pyrazole derivative, which undergoes sequential chlorination and iodination reactions to introduce the desired substituents. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to optimize yield and purity. These synthetic strategies not only highlight the compound's accessibility but also its compatibility with cutting-edge chemical transformations.
In terms of biological activity, preliminary investigations suggest that 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole possesses notable pharmacological properties. In vitro assays have shown that this compound exhibits inhibitory activity against several enzymes implicated in disease pathways. For example, it has demonstrated efficacy against kinases involved in cancer progression and inflammatory responses. These findings align with the broader trend of utilizing halogenated heterocycles as scaffolds for developing therapeutic agents.
The structural motif present in 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole is also relevant in the context of drug-like properties such as solubility, permeability, and metabolic stability. The balance between lipophilicity and polar surface area provided by the chloro and iodo substituents can be fine-tuned to optimize pharmacokinetic profiles. This aspect is crucial for ensuring that a lead compound not only demonstrates efficacy but also exhibits favorable behavior upon administration to humans.
Future research directions may focus on exploring derivatives of 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole to enhance its therapeutic potential. By modifying substituent patterns or introducing additional functional groups, chemists can generate libraries of compounds for high-throughput screening against various disease targets. Additionally, computational methods such as molecular docking and quantum mechanical calculations can aid in predicting binding affinities and optimizing lead structures.
The impact of 3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole extends beyond academic research; it has practical implications for drug development pipelines. Pharmaceutical companies often rely on such versatile building blocks to accelerate their discovery programs. The ability to rapidly synthesize and modify halogenated pyrazoles like this one streamlines the process of identifying promising drug candidates from an initial hit compound.
In conclusion,3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole (CAS No. 1340190-85-3) stands out as a significant contribution to pharmaceutical chemistry due to its structural complexity and functional diversity. Its utility in synthetic transformations coupled with its potential biological activities make it a valuable asset for researchers aiming to develop novel therapeutic agents. As our understanding of heterocyclic chemistry continues to evolve,this compound will undoubtedly play a pivotal role in shaping future advancements in drug discovery.
1340190-85-3 (3-(2,4-Dichloro-phenyl)-4-iodo-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)